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Compound of Interest

Compound Name: Citronellyl tiglate

Cat. No.: B1584324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of citronellyl tiglate, a characteristic ester

found in the essential oil of Pelargonium graveolens (geranium). While present in relatively low

concentrations, citronellyl tiglate, along with other key constituents, contributes to the oil's

unique aromatic profile and potential biological activity. This document summarizes the

quantitative data from various studies, outlines a detailed experimental protocol for its analysis,

and provides a visual representation of the analytical workflow.

Quantitative Analysis of Geranium Oil Composition
The chemical composition of geranium oil can vary depending on factors such as the cultivar,

geographical origin, harvesting time, and distillation method.[1] The primary components are

typically citronellol and geraniol, with a wide array of other esters, monoterpenes, and

sesquiterpenes present in smaller amounts. Citronellyl tiglate is a recurring, albeit minor,

constituent. The following table summarizes the quantitative data for citronellyl tiglate and

other major components as reported in various studies.
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Component Concentration (%)
Source / Cultivar /

Method
Reference

Citronellyl Tiglate 1.40 Geranium leaf oil India [2]

3.93
Geranium petiole oil

India
[2]

1.88
Geranium stem oil

India
[2]

0.14
Geranium leaf oil

Rwanda
[2]

0.28 - 0.36

Three prevalent

cultivars of rose-

scented geranium

[3]

1.22

P. graveolens

essential oil extracted

by hydrodistillation

0.46 - 1.22

P. graveolens

essential oil from

different localities in

KSA (HD)

1.92

P. graveolens

essential oil extracted

by MAHD

0.74 - 1.95

P. graveolens

essential oil extracted

by MAHD

Citronellol 23.59 - 48.44 Various geranium oils [2][4][5][6]

Geraniol 9.68 - 27.98 Various geranium oils [5][6]

Isomenthone 6.57 - 7.54 Various geranium oils [6][7]

Citronellyl Formate 4.19 - 15.63 Various geranium oils [2][8]
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Geranyl Formate 2.66 - 6.52 Various geranium oils [2][6]

Linalool 5.59 - 16.32 Various geranium oils [2][6][7]

Geranyl Tiglate 1.61 - 2.27 Various geranium oils [2]

Phenyl Ethyl Tiglate 1.90 - 2.07 Various geranium oils [4]

Experimental Protocol: Analysis of Geranium Oil by
Gas Chromatography-Mass Spectrometry (GC-MS)
The standard method for the qualitative and quantitative analysis of volatile compounds in

essential oils is Gas Chromatography-Mass Spectrometry (GC-MS).[3] This protocol is a

synthesis of methodologies reported in the literature.[4][5][7]

1. Sample Preparation:

Dilute the geranium essential oil sample in a suitable volatile solvent (e.g., n-hexane,

methanol). A common dilution is 1 µL of essential oil in 1 mL of solvent.[9]

Vortex the diluted sample to ensure homogeneity.

If the sample contains particulate matter, centrifuge or filter it before transferring it to a GC

autosampler vial.

2. GC-MS Instrumentation and Parameters:

Gas Chromatograph: Agilent 7890A GC system or similar.

Mass Spectrometer: Agilent 5975C MS system or similar.

Capillary Column: A non-polar or medium-polarity column is typically used. A common choice

is a DB-5ms or HP-5MS (5% phenyl-dimethylpolysiloxane) fused silica capillary column (e.g.,

30 m x 0.25 mm i.d., 0.25 µm film thickness).[4][5]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[7]
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Injection: 1 µL of the diluted sample is injected. The injection can be in split mode (e.g., split

ratio 50:1 or 80:1) to prevent column overloading.[3][7]

Injector Temperature: 250 °C.[7]

Oven Temperature Program: A typical temperature program is as follows:

Initial temperature: 60-70 °C, hold for 2-3 minutes.

Ramp: 3-10 °C/min to a final temperature of 240-280 °C.

Final hold: 5-25 minutes.[3]

Alternative Program: 50 °C (2 min), then ramp at 3 °C/min to 310 °C, and hold for 2 min.[7]

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

Ion Source Temperature: 200-230 °C.[4][7]

Mass Range: 35-600 amu.[10]

Detector Temperature: 310 °C.[7]

3. Data Analysis:

Compound Identification: The identification of citronellyl tiglate and other constituents is

achieved by comparing their mass spectra and retention indices with those of reference

compounds and with data from mass spectral libraries (e.g., NIST, Wiley).

Quantification: The relative percentage of each component is calculated from the peak area

in the total ion chromatogram (TIC) using the area normalization method. For absolute

quantification, a calibration curve with a certified reference standard of citronellyl tiglate
would be required.

Biological Activity of Citronellyl Tiglate
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While the biological activities of geranium oil as a whole have been studied, specific research

on the signaling pathways of citronellyl tiglate is limited. Some sources suggest potential anti-

inflammatory and anti-cancer properties for this organic compound in a general biomedical

context, though detailed mechanistic studies are not widely available.[11] It is primarily

recognized and used as a flavoring and fragrance agent.[12][13]

Visualizing the Analytical Workflow
The following diagram illustrates the general experimental workflow for the analysis of

citronellyl tiglate and other volatile compounds in geranium oil.

Geranium Oil Analysis Workflow

This guide provides a foundational understanding of citronellyl tiglate's presence in geranium

oil and the methodologies for its analysis. Further research is warranted to elucidate the

specific biological roles and signaling pathways of this and other minor components of this

commercially important essential oil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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